5-Bromo-1-chloro-2-(chlorodifluoromethoxy)-3-fluorobenzene

• IUPAC Name: 5-bromo-1-chloro-2-[chloro(difluoro)methoxy]-3-fluorobenzene
• InChI: InChI=1S/C7H2BrCl2F3O/c8-3-1-4(9)6(5(11)2-3)14-7(10,12)13/h1-2H
• InChI Key: NSRRKAUXVGJXFR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)OC(F)(F)Cl)Cl)Br
• Molecular Formula: C7H2BrCl2F3O
• DSSTOX Substance ID: DTXSID20856561
• Molecular Weight: 309.89 g/mol
• CAS RN: 1417567-50-0

Description

5-Bromo-1-chloro-2-(chlorodifluoromethoxy)-3-fluorobenzene (BCCF) is a synthetic organic compound belonging to the family of organofluorine compounds. It has a wide range of applications in scientific research, from its use as a reagent in organic synthesis to its role as a key component in the synthesis of various types of drugs and other compounds. BCCF is a versatile compound that has found many applications in the fields of organic chemistry, medicinal chemistry, and biochemistry.

Scientific Research Applications

Organic Synthesis and Catalysis

Halogenated benzene derivatives are pivotal in organic synthesis, serving as intermediates for constructing more complex molecules. The chemoselectivity of cobalt-catalyzed carbonylation highlights a platform for synthesizing various fluorobenzoic acid derivatives from halogenated benzenes, emphasizing the role of such compounds in obtaining fluorinated organic products (Boyarskiy et al., 2010). This method showcases the utility of halogenated benzenes in accessing a wide array of fluorinated compounds, which are valuable in pharmaceuticals and agrochemicals.

Materials Science

In materials science, the synthesis and mesomorphic properties of novel star-shaped mesogens based on halogenated benzene cores are explored for their potential applications in liquid crystal technologies. Such compounds, including those with halogen substituents, exhibit mesophase behavior, indicating their utility in designing new materials with specific optical and electronic properties (Yeap et al., 2013).

Analytical and Physical Chemistry

The study of vibrational spectra of halobenzene cations, including those substituted with fluorine, chlorine, and bromine, via mass-analyzed threshold ionization spectrometry, underscores the importance of halogenated benzenes in understanding molecular ionization and fragmentation processes. This knowledge is crucial for applications in mass spectrometry, where precise identification of molecular ions is required (Kwon et al., 2002).

Photophysical Applications

The photofragmentation of halogenated benzenes, such as bromo-fluorobenzenes, investigated using translational spectroscopy, provides insights into the dynamics of molecular dissociation under UV irradiation. These studies are fundamental for understanding the photostability and photodegradation pathways of organic molecules in environmental and material contexts (Gu et al., 2001).